Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)

Catalog No.
S1480121
CAS No.
108916-09-2
M.F
Co2La2O7Sr2
M. Wt
682.9 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)

CAS Number

108916-09-2

Product Name

Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)

IUPAC Name

distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)

Molecular Formula

Co2La2O7Sr2

Molecular Weight

682.9 g/mol

InChI

InChI=1S/2Co.2La.7O.2Sr/q2*+2;2*+3;7*-2;2*+2

InChI Key

WMNWIUWYKHBAKA-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Co+2].[Co+2].[Sr+2].[Sr+2].[La+3].[La+3]

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Co+2].[Co+2].[Sr+2].[Sr+2].[La+3].[La+3]

Electrical Conductivity

Strontium Lanthanum Cobaltate exhibits interesting electrical properties. It is classified as a mixed-valent perovskite, meaning the cobalt ions can exist in both +2 and +3 oxidation states. This characteristic allows for electrical conductivity to be tuned by manipulating the relative amounts of each oxidation state []. This tunability makes Sr₂LaCoO₄ a potential candidate for applications in solid oxide fuel cells (SOFCs) and solid-state batteries [, ].

Magnetic Properties

The combination of cobalt and lanthanum in Sr₂LaCoO₄ leads to antiferromagnetic ordering at low temperatures, where neighboring cobalt spins are anti-aligned []. This antiferromagnetic behavior is of interest for research in spintronics, a field exploring the manipulation of electron spin for future electronic devices [].

Catalytic Properties

Strontium Lanthanum Cobaltate demonstrates catalytic activity in various reactions, including the decomposition of volatile organic compounds (VOCs) and the oxidation of carbon monoxide (CO) []. This catalytic ability makes Sr₂LaCoO₄ a potential candidate for environmental remediation and pollution control applications.

The compound Distrontium; cobalt(2+); lanthanum(3+); oxygen(2-) is a complex oxide that incorporates strontium, cobalt, lanthanum, and oxygen in its structure. This compound is often represented in the context of mixed metal oxides, particularly in applications related to solid oxide fuel cells and other electrochemical devices. Its general formula can be denoted as Sr2CoO3La\text{Sr}_2\text{CoO}_3\text{La}, indicating the presence of two strontium ions, one cobalt ion in a +2 oxidation state, one lanthanum ion in a +3 oxidation state, and oxygen ions with a -2 charge.

This compound typically exhibits a perovskite-like structure, which is characterized by a three-dimensional framework that allows for high ionic and electronic conductivity. The presence of cobalt contributes to its catalytic properties, while lanthanum and strontium enhance its structural stability and ionic mobility.

, particularly under conditions relevant to fuel cell operation. The following reactions are notable:

  • Reduction-Oxidation Reactions:
    LaxSr1xCoO3+O2LaxSr1xCoO3δ+δO2\text{La}_x\text{Sr}_{1-x}\text{CoO}_3+\text{O}_2\rightleftharpoons \text{La}_x\text{Sr}_{1-x}\text{CoO}_{3-\delta}+\delta \text{O}_2
    This reaction illustrates the ability of the material to incorporate or release oxygen, depending on the environmental conditions.
  • Electro

Several methods are employed for synthesizing Distrontium; cobalt(2+); lanthanum(3+); oxygen(2-):

  • Solid-State Reaction:
    • Mixing stoichiometric amounts of strontium carbonate, lanthanum oxide, and cobalt oxide.
    • Calcination at high temperatures (typically around 1000°C) to form the desired oxide phase.
  • Sol-Gel Method:
    • Involves preparing a gel from metal alkoxides or nitrates.
    • The gel is dried and then calcined to obtain the final oxide material.
  • Hydrothermal Synthesis:
    • Aqueous solutions of metal precursors are subjected to high pressure and temperature.
    • This method can lead to more uniform particle sizes and morphologies.

Distrontium; cobalt(2+); lanthanum(3+); oxygen(2-) has several significant applications:

  • Solid Oxide Fuel Cells: Used as a cathode material due to its high electronic and ionic conductivity.
  • Catalysts: Employed in various catalytic processes due to its ability to facilitate redox reactions.
  • Electrochemical Devices: Utilized in sensors and batteries where efficient ion transport is crucial.

Studies on the interactions of Distrontium; cobalt(2+); lanthanum(3+); oxygen(2-) with other materials focus on its catalytic behavior and stability under operational conditions. Research indicates that doping with other elements can enhance its performance in fuel cells by improving oxygen reduction kinetics.

Several compounds share similarities with Distrontium; cobalt(2+); lanthanum(3+); oxygen(2-), particularly in terms of structure and application:

Compound NameFormulaUnique Features
Lanthanum Strontium CobaltiteLaSrCoO₃High ionic conductivity; used in solid oxide fuel cells.
Lanthanum Strontium FerriteLaSrFeO₃Known for magnetic properties; used in electronics.
Lanthanum Calcium ManganiteLaCaMnO₃Exhibits unique magnetic properties; used in sensors.

These compounds highlight unique characteristics such as magnetic properties or different ionic conductivities while maintaining a similar perovskite structure that allows for diverse applications across energy storage and conversion technologies.

Dates

Modify: 2024-04-14

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